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Compound of Interest

3-(Trifluoromethyl)phenylboronic
Compound Name: d
aci

Cat. No. B072219

Ensuring the proper disposal of 3-(Trifluoromethyl)phenylboronic acid is critical for
laboratory safety and environmental protection. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to handle and dispose of this
chemical responsibly, in accordance with established safety protocols.

Key Safety and Hazard Information

3-(Trifluoromethyl)phenylboronic acid is a compound that requires careful handling due to
its potential health hazards. It is harmful if swallowed, causes skin irritation, and can lead to
serious eye irritation.[1] Additionally, it may cause respiratory irritation.[1] Adherence to
appropriate safety measures is paramount when managing this substance.

Hazard Statement GHS Classification
H302: Harmful if swallowed Acute toxicity, oral (Category 4)[1]
H315: Causes skin irritation Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)

[1]

H319: Causes serious eye irritation

) S Specific target organ toxicity, single exposure;
H335: May cause respiratory irritation ) S
Respiratory tract irritation (Category 3)[1]
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Disposal Protocol: Collection and Preparation for
Licensed Disposal

The recommended procedure for the disposal of 3-(Trifluoromethyl)phenylboronic acid is
through a licensed professional waste disposal service.[2] Do not discharge the material into
sewer systems or contaminate water, foodstuffs, feed, or seed.[3] The following protocol
outlines the steps for the collection and labeling of this chemical waste for disposal.

Objective: To safely collect, segregate, and label waste 3-(Trifluoromethyl)phenylboronic
acid and its contaminated materials for pickup by a licensed waste disposal company.

Materials:
o Appropriate waste container (closable, labeled)

o Personal Protective Equipment (PPE):

[¢]

Chemical-resistant gloves (e.qg., nitrile)

o

Safety glasses or goggles|?]

Lab coat

o

[¢]

NIOSH/MSHA approved respirator if dust is generated[4]
» Waste hazard labels

e Fume hood

Procedure:

» Don Personal Protective Equipment (PPE): Before handling the chemical, put on all required

PPE to minimize exposure.

e Work in a Ventilated Area: Conduct all waste handling procedures within a chemical fume
hood to prevent inhalation of dust or vapors.[2]

e Segregate the Waste:
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o Do not mix 3-(Trifluoromethyl)phenylboronic acid waste with other waste streams
unless explicitly permitted by your institution's environmental health and safety (EHS)
office.

o Keep solid waste (e.g., leftover reagent, contaminated filter paper) separate from liquid
waste.

e Containerize the Waste:

o Transfer the waste chemical into a designated, closable container.[2] Ensure the container
is compatible with the chemical.

o For contaminated lab supplies (e.g., weigh boats, pipette tips), place them in a separate,
sealed plastic bag or container.

o Label the Waste Container:

Affix a hazardous waste label to the container.

[¢]

[e]

Clearly write the full chemical name: "3-(Trifluoromethyl)phenylboronic acid" and the
CAS number: "1423-26-3".[1]

[e]

Indicate the approximate quantity of waste.

Include the date of accumulation.

o

o Store the Waste Container Securely:

o Store the sealed and labeled waste container in a designated, secure waste accumulation
area.

o The storage area should be a well-ventilated place, and the container must be kept tightly
closed.[1][3]

e Arrange for Disposal:

o Contact your institution's EHS office or a licensed professional waste disposal service to
schedule a pickup.
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o Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

[2]

o Decontaminate and Doff PPE:
o Thoroughly wash hands and any exposed skin after handling.[1]

o Remove and dispose of or decontaminate PPE as per your institution's guidelines.
Contaminated clothing should be washed before reuse.[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 3-(Trifluoromethyl)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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